Cas no 1806977-15-0 (2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde)

2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group, hydroxyl functionality, and an aldehyde moiety—make it a versatile intermediate for constructing complex molecules. The difluoromethyl group enhances metabolic stability and bioavailability, while the aldehyde serves as a reactive handle for further derivatization. The compound's well-defined reactivity profile allows for selective modifications, enabling its use in the development of bioactive compounds. Its stability under standard handling conditions and compatibility with common synthetic methodologies further underscore its value in research and industrial applications.

2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde structure

1806977-15-0 structure

Product Name:2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde

CAS No:1806977-15-0

MF:C₈H₇F₂NO₂

MW:187.143489122391

CID:4887756

Update Time:2025-05-24

2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde
- Inchi： 1S/C8H7F2NO2/c1-4-2-6(13)5(3-12)7(11-4)8(9)10/h2-3,8H,1H3,(H,11,13)
- InChI Key： NEYSYEIHQFFIPV-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=O)C(C=C(C)N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 318
XLogP3: 0.8
Topological Polar Surface Area: 46.2

2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029029350-250mg	2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde	1806977-15-0	95%	250mg	$1,019.20	2022-03-31
Alichem	A029029350-500mg	2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde	1806977-15-0	95%	500mg	$1,752.40	2022-03-31
Alichem	A029029350-1g	2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde	1806977-15-0	95%	1g	$2,779.20	2022-03-31

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Additional information on 2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde

2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde, identified by the CAS number 1806977-15-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in organic synthesis. The presence of multiple functional groups, including the difluoromethyl, hydroxyl, methyl, and aldehyde groups, makes this compound a valuable substrate for exploring reactivity and bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of multi-component reactions and selective oxidation techniques. Researchers have demonstrated that the aldehyde group can be readily converted into other functional groups, such as carboxylic acids or esters, using mild oxidation conditions. This flexibility in functional group transformation has opened new avenues for its application in drug design and material science.

The structural complexity of 2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde has been leveraged in studies exploring its pharmacological properties. Preclinical studies have shown that this compound exhibits promising antioxidant and anti-inflammatory activities, making it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been highlighted in recent research, further underscoring its potential in pharmacology.

In terms of environmental impact, the compound has been subjected to eco-toxicological assessments to evaluate its biodegradability and toxicity profiles. These studies have revealed that under controlled conditions, the compound undergoes efficient microbial degradation, reducing its environmental footprint. This information is crucial for industries engaged in large-scale production or application of this compound.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde involves a series of well-defined steps that highlight the importance of stereochemical control and regioselectivity. The use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for research and industrial purposes.

The integration of computational chemistry tools has further enhanced our understanding of this compound's electronic structure and reactivity patterns. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-6-methylpyridine-3-carboxaldehyde represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.